![molecular formula C6H8O3 B590938 2,5-Dimethyl-4-hydroxy-3(2H)-furanone-13C2 CAS No. 138167-87-0](/img/structure/B590938.png)
2,5-Dimethyl-4-hydroxy-3(2H)-furanone-13C2
Overview
Description
2,5-Dimethyl-4-hydroxy-3(2H)-furanone-13C2, also known as Furaneol, is a flavor compound that occurs in fruits such as pineapple, strawberry, and mango . It is considered a key flavor compound in many fruits due to its attractive sensory properties .
Synthesis Analysis
In fruits, 2,5-dimethyl-3(2H)-furanones are synthesized by a series of enzymatic steps . HDMF, a variant of this compound, is also a product of the Maillard reaction . The Maillard reaction is a complex series of chemical reactions between an amino acid and a reducing sugar, usually requiring heat . Numerous methods for the synthetic preparation of these compounds have been published and are applied by industry .Molecular Structure Analysis
The empirical formula of 2,5-Dimethyl-4-hydroxy-3(2H)-furanone-13C2 is C6H8O3 . Its molecular weight is 128.13 . The SMILES string representation of the molecule is CC1OC©=C(O)C1=O .Chemical Reactions Analysis
The formation of 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF) has been studied in aqueous model systems containing L-rhamnose and L-lysine . The levels of furanones produced depend on the type and amount of sugars and amino acids available in the raw food material, the pH value, and the heating regime .Physical And Chemical Properties Analysis
2,5-Dimethyl-4-hydroxy-3(2H)-furanone-13C2 is a solid at 20 degrees Celsius . It should be stored at a temperature between 2-8°C . It is sensitive to air and heat .Mechanism of Action
Safety and Hazards
This compound may cause skin irritation and may be harmful if swallowed or inhaled . It may also cause severe skin burns and eye damage, and may cause an allergic skin reaction . It is recommended to avoid breathing dust, to wear protective gloves/clothing/eye protection/face protection, and to wash contaminated skin thoroughly after handling .
Future Directions
The development of a biotechnological process for the synthesis of these compounds requires the knowledge and availability of biosynthetic enzymes . Substantial progress has been made in the elucidation of the biological pathway leading to HDMF and DMMF . This could lead to more efficient and sustainable production methods in the future.
properties
IUPAC Name |
4-hydroxy-2,5-di((113C)methyl)furan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3/i1+1,2+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INAXVXBDKKUCGI-ZDOIIHCHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)C(=C(O1)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3]C1C(=O)C(=C(O1)[13CH3])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2,5-di((113C)methyl)furan-3-one |
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